Cas no 1192815-08-9 (4-Chloro-2-fluoro-6-iodophenol)

• Product Name: 4-Chloro-2-fluoro-6-iodophenol
• CAS No: 1192815-08-9
• MF: C₆H₃ClFIO
• MW: 272.443296670914
• CID: 5075409
• Update Time: 2025-06-14

4-Chloro-2-fluoro-6-iodophenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-fluoro-6-iodophenol
• 4-Chloro-2-fluoro-6-iodophenol

• Inchi： 1S/C6H3ClFIO/c7-3-1-4(8)6(10)5(9)2-3/h1-2,10H
• InChI Key： SJSWZIGQCMAPBV-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1O)F)Cl

Computed Properties

• Exact Mass: 271.89
• Monoisotopic Mass: 271.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-Chloro-2-fluoro-6-iodophenol

Comprehensive Overview of 4-Chloro-2-fluoro-6-iodophenol (CAS No. 1192815-08-9): Properties, Applications, and Industry Insights

4-Chloro-2-fluoro-6-iodophenol (CAS No. 1192815-08-9) is a halogenated phenol derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chloro, fluoro, and iodo substituents, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₆H₃ClFIO, and precise halogen positioning make it a valuable building block for designing advanced molecules with tailored functionalities.

In recent years, the demand for halogenated phenols like 4-Chloro-2-fluoro-6-iodophenol has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "synthesis methods for 4-Chloro-2-fluoro-6-iodophenol" or "CAS 1192815-08-9 suppliers," reflecting its commercial and academic relevance. The compound's ability to undergo cross-coupling reactions, such as Suzuki or Ullmann couplings, positions it as a critical component in developing targeted therapeutics and specialty chemicals.

From a physicochemical perspective, 4-Chloro-2-fluoro-6-iodophenol exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, while remaining stable under ambient conditions. Its melting point and spectral data (NMR, IR) are well-documented, aiding in quality control during industrial production. Environmental and safety assessments highlight its compatibility with green chemistry principles, a trending topic in 2024, as industries prioritize sustainable synthesis.

The compound's role in agrochemical innovation is another area of interest. With global attention on "crop protection chemicals" and "eco-friendly pesticides," 4-Chloro-2-fluoro-6-iodophenol derivatives are explored for their potential herbicidal and fungicidal properties. Patent analyses reveal its incorporation into novel formulations aiming to reduce environmental persistence while maintaining efficacy.

In the pharmaceutical sector, CAS 1192815-08-9 is investigated for its utility in kinase inhibitor development, addressing diseases like cancer and inflammatory disorders. Queries such as "4-Chloro-2-fluoro-6-iodophenol in medicinal chemistry" underscore its prominence in preclinical research. Its halogen-rich structure facilitates interactions with biological targets, enhancing binding affinity and selectivity.

Market trends indicate growing procurement of 4-Chloro-2-fluoro-6-iodophenol by contract research organizations (CROs) and custom synthesis providers. Regulatory compliance, including REACH and FDA guidelines, ensures its safe handling and transportation. Analytical techniques like HPLC and GC-MS are routinely employed to verify purity, meeting the stringent requirements of end-users.

Future prospects for 1192815-08-9 include explorations in electronic materials and catalysis, aligning with the rise of halogenated aromatics in OLEDs. As industries seek "high-purity halogenated intermediates," this compound's scalability and functional diversity position it as a key player in next-generation technologies.

In summary, 4-Chloro-2-fluoro-6-iodophenol (CAS No. 1192815-08-9) exemplifies the intersection of chemical innovation and industrial demand. Its multifaceted applications, coupled with rigorous research interest, ensure its continued relevance in advancing scientific and commercial frontiers.